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Compound of Interest

Compound Name: Acid Red 336
CAS No.: 12239-11-1
Cat. No.: B1172030
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Red 336, a synthetic azo dye. The document details its solubility in various solvents, outlines a
robust experimental protocol for solubility determination, and discusses key factors influencing
its dissolution.

Quantitative Solubility Data

The solubility of Acid Red 336 is a critical parameter for its application in various fields,
including as a coloring agent in pharmaceuticals and cosmetics. The following table
summarizes the available quantitative and qualitative solubility data for Acid Red 336 in
different solvents.
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Solvent

Temperature
(°C)

Solubility

Units

Notes

Water

90

30 - 80[1]

o/L

Excellent
solubility.
Solubility is pH-
dependent.[1]

Ethanol

Not Specified

Moderate[1]

The substance is
qualitatively
described as
soluble in

ethanol.

Concentrated
H2S0a4

Not Specified

Soluble

Forms a dark

blue solution.

Diluted H2S04

Not Specified

Soluble

Results in a red
wine colored

solution.

1M HCI

Not Specified

Soluble

Produces a
reddish-brown

solution.

1M NaOH

Not Specified

Soluble

Forms a "red
sauce" colored

solution.

Factors Influencing Solubility

The solubility of acid dyes such as Acid Red 336 is not solely dependent on the solvent but is

also significantly influenced by the physicochemical conditions of the medium.

e pH: The pH of the aqueous solution plays a crucial role. The solubility of Acid Red 336 is

enhanced in neutral to weakly alkaline conditions due to the ionization of its sulfonate

groups.[1] In acidic conditions, the protonation of the amino groups can also affect solubility.

Staining with acid dyes is generally stronger and more rapid in more acidic solutions.[2]
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o Temperature: For many dyes, solubility increases with temperature. As indicated in the table,
the aqueous solubility of Acid Red 336 is provided at an elevated temperature. Increasing
the temperature of the dyeing bath can also promote the swelling of fibers, which aids in the
diffusion of the dye.[3]

o Electrolytes: The presence of electrolytes can either increase or decrease the solubility of
acid dyes, depending on the pH. In a dyeing bath with a pH below the isoelectric point of a
fiber like wool, the addition of an electrolyte can retard dyeing. Conversely, at a pH above the
isoelectric point, electrolytes can promote dyeing.[3]

e Molecular Structure: The inherent molecular structure of the dye, including its molecular
weight and the number of sulfonic acid groups, is a primary determinant of its solubility.[4]

Experimental Protocol: Determination of Solubility
via the Shake-Flask Method

The following protocol details a reliable method for determining the solubility of Acid Red 336
in a given solvent using the shake-flask method coupled with UV-Vis spectrophotometry for
concentration analysis.[5]

3.1. Principle

An excess amount of the dye is equilibrated with the solvent of interest at a constant
temperature. After reaching saturation, the undissolved solid is removed, and the concentration
of the dissolved dye in the supernatant is quantified using a UV-Vis spectrophotometer and a
pre-established calibration curve.

3.2. Materials and Equipment

Acid Red 336

Solvent of interest (e.g., deionized water, ethanol)

Analytical balance

Volumetric flasks
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Pipettes

Thermostatic shaker bath

Centrifuge

Syringe filters (0.45 pum)

UV-Vis spectrophotometer

Cuvettes

3.3. Procedure

Part A: Preparation of Calibration Curve

Prepare a Stock Solution: Accurately weigh a precise amount of Acid Red 336 and dissolve
it in a known volume of the solvent in a volumetric flask to create a stock solution of known
concentration (e.g., 1000 mg/L).

Prepare Standard Solutions: Perform serial dilutions of the stock solution to prepare a series
of at least five standard solutions with decreasing concentrations.

Measure Absorbance: Determine the wavelength of maximum absorbance (Amax) for Acid
Red 336 in the chosen solvent by scanning the spectrum of one of the standard solutions.
Measure the absorbance of each standard solution at this Amax.

Plot Calibration Curve: Plot a graph of absorbance versus concentration for the standard
solutions. The resulting plot should be linear and follow Beer-Lambert's law. Determine the
equation of the line (y = mx + c).

Part B: Equilibration and Measurement

o Prepare Supersaturated Solution: Add an excess amount of Acid Red 336 to a known
volume of the solvent in a sealed container (e.g., a screw-cap vial). The excess solid should
be clearly visible.
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» Equilibration: Place the container in a thermostatic shaker bath set to the desired
temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that
equilibrium solubility is reached.

o Phase Separation: After the equilibration period, cease agitation and allow the undissolved
solid to settle. To ensure complete separation of the solid and liquid phases, centrifuge the
sample at the same temperature.

« Filtration: Carefully withdraw an aliquot of the clear supernatant and filter it through a syringe
filter to remove any remaining solid particles.

 Dilution: If necessary, accurately dilute the filtered saturated solution with the solvent to
ensure the absorbance reading falls within the linear range of the calibration curve. Record
the dilution factor.

o Absorbance Measurement: Measure the absorbance of the diluted (or undiluted) saturated
solution at the predetermined Amax.

o Calculation: Use the equation from the calibration curve to calculate the concentration of
Acid Red 336 in the measured sample. Multiply this concentration by the dilution factor (if
any) to determine the solubility of Acid Red 336 in the solvent at the specified temperature.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the
conceptual relationship of factors influencing dye solubility.
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Caption: Experimental workflow for determining the solubility of Acid Red 336.
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Caption: Key factors influencing the solubility of Acid Red 336.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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